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Compound Name: Yuankanin

Cat. No.: B1683530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Yuankanin is a naturally occurring flavonoid, specifically a genkwanin-5-bioside, where the

sugar moiety consists of xylose and glucose.[1] Identified by the CAS Number 77099-20-8, this

compound can be isolated from various plant sources, including Gnidia involucrata, Struthiola

argentea, and Diarthron iranica.[1][2] As a member of the flavone class, Yuankanin is available

for research purposes from several commercial suppliers. This document provides a technical

overview of its known biological activities, presents available quantitative data, and details the

experimental protocols used in its preliminary characterization.

Chemical and Physical Properties
Yuankanin is a complex flavonoid with the molecular formula C₂₇H₃₀O₁₄ and a molecular

weight of approximately 578.5 g/mol .[3] For experimental use, it is typically supplied as a solid

and is soluble in solvents such as DMSO, pyridine, methanol, and ethanol. Standard storage

conditions for long-term stability are at -20°C, protected from light and moisture.
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Property Value Source

CAS Number 77099-20-8 [3][4][5]

Molecular Formula C₂₇H₃₀O₁₄ [5]

Molecular Weight ~578.52 g/mol [4][6]

Synonyms Genkwanin 5-O-primveroside [7]

Known Sources

Gnidia involucrata, Struthiola

argentea, Daphne feddei,

Daphne gnidium, Diarthron

iranica

[1][2][3]

Purity (Typical) >95% (HPLC) [5]

Solubility
DMSO, Pyridine, Methanol,

Ethanol

Storage

Short-term (days-weeks) at 0-

4°C; Long-term (months-years)

at -20°C

[4]

Commercially Available Yuankanin for Research
Yuankanin is available from a range of suppliers specializing in natural products and

biochemicals for research use. Purity levels are typically high, and the compound is offered in

milligram quantities. Researchers should note that these products are intended strictly for

laboratory research and not for human or veterinary use.

Selected Commercial Suppliers:

MedchemExpress[6]

BOC Sciences

Alfa Chemistry

TargetMol
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MedKoo Biosciences[4]

ChemFaces

Known Biological Activities & Quantitative Data
Research into the specific biological functions of Yuankanin is limited; however, preliminary

studies have identified inhibitory roles in enzymatic and anthelmintic assays.

Enzyme Inhibition
A 2025 study investigating phenolic compounds from Diarthron iranica identified Yuankanin as

an inhibitor of α-amylase, an enzyme involved in carbohydrate metabolism.[2]

Compound Target Enzyme Bioactivity (IC₅₀) Source

Yuankanin α-Amylase 1.32 mg/mL [2]

Luteolin (Reference) α-Amylase 0.63 mg/mL [2]

Anthelmintic Activity Screening
In a 2008 study by Ayers et al., Yuankanin was isolated from Struthiola argentea during a

bioassay-guided search for anthelmintic compounds.[1] While Yuankanin itself was identified

as one of the major flavones in the plant, it did not show potent activity in the primary screen.

The study found that other related flavones from the same extract exhibited more significant

inhibition of larval motility of the parasitic nematode Haemonchus contortus.[1] This suggests

that while Yuankanin is structurally related to active compounds, its specific glycosylation may

reduce its efficacy against this particular parasite.

Detailed Experimental Protocols
The following protocols are derived from published research and provide a methodological

basis for studying the biological activities of Yuankanin.

Protocol: In Vitro Anthelmintic Assay
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This protocol is adapted from the bioassay-guided fractionation described by Ayers et al. (2008)

for testing activity against Haemonchus contortus.[1]

Objective: To assess the inhibitory effect of a test compound on the motility of H. contortus

third-instar larvae (L3).

Materials:

H. contortus L3 larvae

96-well microtiter plates

Test compound (e.g., Yuankanin) dissolved in DMSO

Phosphate-Buffered Saline (PBS)

Larval motility assessment software or microscope

Methodology:

Preparation of Larvae: Suspend H. contortus L3 larvae in PBS at a concentration of

approximately 100 larvae per 25 µL.

Compound Dilution: Prepare serial dilutions of the test compound in DMSO. Further dilute

into PBS to achieve the final desired concentrations. Ensure the final DMSO concentration in

the assay does not exceed a level that affects larval motility.

Assay Setup:

Add 25 µL of the larval suspension to each well of a 96-well plate.

Add 25 µL of the diluted test compound solution to the wells.

Include negative controls (PBS with DMSO) and positive controls (a known anthelmintic

drug).

Incubation: Incubate the plates at room temperature for the desired time period (e.g., 24, 48,

or 72 hours).
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Motility Assessment: Quantify larval motility using an automated system or by manual

counting under a microscope. Results are typically expressed as a percentage of inhibition

relative to the negative control.
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Preparation

Assay Execution

Data Analysis

1. Suspend H. contortus L3 Larvae
(100 larvae / 25µL PBS)

3. Add Larvae and Compound
to 96-well Plate

25µL/well

2. Prepare Serial Dilutions
of Yuankanin in DMSO/PBS

25µL/well

4. Incubate at
Room Temperature

5. Assess Larval Motility
(Microscopy or Automated System)

Calculate % Inhibition vs. Control
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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